4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}-2-methoxyphenol

• IUPAC Name: 4-[[3-(2-hydroxyethyl)-4-[(2-methylphenyl)methyl]piperazin-1-yl]methyl]-2-methoxyphenol
• InChI: InChI=1S/C22H30N2O3/c1-17-5-3-4-6-19(17)15-24-11-10-23(16-20(24)9-12-25)14-18-7-8-21(26)22(13-18)27-2/h3-8,13,20,25-26H,9-12,14-16H2,1-2H3
• InChI Key: WKKLPXJTWWXHQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2CCO)CC3=CC(=C(C=C3)O)OC
• Molecular Formula: C22H30N2O3
• Molecular Weight: 370.5 g/mol

Description

4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}-2-methoxyphenol, commonly known as HMBP, is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic compound that was first synthesized in the early 2000s and has since been studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of HMBP is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. HMBP has also been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
HMBP has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). HMBP has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

One of the advantages of HMBP is its potential therapeutic applications in various fields of scientific research. However, there are also some limitations to using HMBP in lab experiments. HMBP is a synthetic compound and may not accurately represent the effects of natural compounds. Additionally, the mechanism of action of HMBP is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of HMBP. One potential direction is the further investigation of its potential therapeutic applications in the treatment of neurodegenerative diseases and cancer. Another direction is the study of the mechanism of action of HMBP, which may lead to the development of new drugs with similar properties. Additionally, the potential side effects and toxicity of HMBP should be further investigated to ensure its safety for use in humans.

Synthesis Methods

The synthesis of HMBP involves several steps, starting with the reaction of 2-methoxyphenol with formaldehyde and paraformaldehyde in the presence of sodium hydroxide to form 4-(2-methoxyphenoxy)methyl-1,3-dioxolane. The resulting compound is then reacted with 3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazine to form HMBP.

Scientific Research Applications

HMBP has been studied for its potential therapeutic applications in various fields of scientific research. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. HMBP has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, as well as in the treatment of cancer.